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Compound of Interest

Compound Name: N-(2-nitrophenyl)pyridin-4-amine

Cat. No.: B107022

In-Depth Technical Guide to N-(2-
nitrophenyl)pyridin-4-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-nitrophenyl)pyridin-4-amine,
a chemical compound of interest in research and development. This document details its
commercial availability, suppliers, and key chemical properties.

Core Compound Information

N-(2-nitrophenyl)pyridin-4-amine, identified by the CAS Number 25551-59-1, is a
nitroaromatic compound with the molecular formula C11HsNsO:. Its molecular weight is
approximately 215.21 g/mol . The structure consists of a pyridine ring substituted with an amino
group at the 4-position, which is further bonded to a 2-nitrophenyl group.

Synonyms:
e 4-[(2-Nitrophenyl)amino]pyridine[1]
e 4-(2'-Nitroanilino)-pyridin[1]

e (2-nitro-phenyl)-pyridin-4-yl-amine[1]
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e N-(2-nitrophenyl)-4-pyridinamine[1]

Commercial Availability and Suppliers

N-(2-nitrophenyl)pyridin-4-amine is available from various chemical suppliers, typically for
research and development purposes. The purity of the commercially available compound can
vary, with common purities being 95% and over 99%. Pricing is dependent on the supplier,
quantity, and purity.

CAS
Supplier Purity Quantity Price Notes
Number
Provides
- Inquiry basic
MOLBASE 25551-59-1 95% Not specified ) .
required chemical
data.[1][2]
Taizhou Listed as a
Volsen n n Inquiry fine chemical
) 25551-59-1 Not specified Not specified ) ) )
Chemical required intermediate.
Co., Ltd. [3]

Experimental Protocols

Detailed experimental protocols for the synthesis and specific applications of N-(2-
nitrophenyl)pyridin-4-amine are not widely available in the public domain. However, the
synthesis of structurally related N-arylpyridin-2-amine derivatives is commonly achieved
through modern cross-coupling reactions.

General Synthesis Approach for Related Compounds (lllustrative):

A common method for the synthesis of similar N-phenylpyridin-amine scaffolds involves the
Buchwald-Hartwig amination. This palladium-catalyzed cross-coupling reaction joins an amine
with an aryl halide. For N-(2-nitrophenyl)pyridin-4-amine, this could conceptually involve the
reaction of 4-aminopyridine with 1-halo-2-nitrobenzene.

lllustrative Experimental Workflow for Buchwald-Hartwig Amination:
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Caption: Illustrative workflow for the synthesis of N-arylpyridylamines.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b107022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Signaling Pathways

There is currently limited publicly available information detailing the specific biological activity,
mechanism of action, or involvement in signaling pathways for N-(2-nitrophenyl)pyridin-4-
amine. Research on structurally similar molecules, such as other nitrophenyl-substituted
pyridinamines, suggests potential for biological activity. For instance, various derivatives of N-
phenylpyridin-2-amine have been investigated for their potential as kinase inhibitors in the
context of cancer drug discovery. However, without specific studies on N-(2-
nitrophenyl)pyridin-4-amine, any such activities remain speculative.

Logical Relationship for Investigating Biological Activity:

In Vivo Studies
(e.g., Animal Models)
. - . In Vitro Assays e Mechanism of Action
6-(2»nnrophenyl)pyndm-A»amme ' ) ' (e.g., Kinase Assays, Cell Viability Assays) ' ) ' Target Identification ' : P> & Signaling Pathway Analysis

D

Click to download full resolution via product page

Caption: Logical workflow for the biological evaluation of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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